Cas no 1350513-38-0 ((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid
• CAS No: 1350513-38-0
• MF: C₇H₁₃BN₂O₂
• MW: 168.001321554184
• MDL: MFCD18889916
• CID: 4695868
• PubChem ID: 11332687
• Update Time: 2025-07-18

(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid
• SB32959
• (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid

• MDL： MFCD18889916
• Inchi： 1S/C7H13BN2O2/c1-4-10-6(3)7(8(11)12)5(2)9-10/h11-12H,4H2,1-3H3
• InChI Key： VIESZBFTRJWIPG-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=NN(CC)C=1C)O

Computed Properties

• Exact Mass: 168.1070078 g/mol
• Monoisotopic Mass: 168.1070078 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• Molecular Weight: 168.00

Additional information on (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid

Introduction to (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic Acid (CAS No. 1350513-38-0)

(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1350513-38-0, is a boronic acid derivative with a pyrazole core, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound, including its ethyl and dimethyl substituents on the pyrazole ring, contribute to its distinct chemical properties and reactivity, which are leveraged in multiple applications.

The pyrazole moiety is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry due to its ability to form stable complexes with metals and other organic molecules. This property makes (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid particularly useful in the development of coordination complexes and catalysts. Furthermore, the boronic acid functional group enhances its utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their potential applications in drug discovery and materials science. The ability of boronic acids to participate in reversible binding interactions has made them attractive for the development of targeted therapeutics and diagnostic agents. Specifically, (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid has been explored in the design of novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its role in the synthesis of conjugated polymers and organic electronic materials. The pyrazole ring's electron-deficient nature allows it to act as an effective acceptor unit in π-conjugated systems, enhancing charge transport properties. This has led to its incorporation into materials used in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The dimethyl and ethyl substituents further modulate the electronic properties of these materials, enabling fine-tuning of their performance characteristics.

Recent studies have also highlighted the potential of (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid as a precursor in the development of metal-organic frameworks (MOFs). MOFs are highly porous materials that have applications ranging from gas storage and separation to catalysis and sensing. The boronic acid functionality provides a means for selective coordination with metal ions, allowing for the precise construction of MOF structures with tailored properties.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid. Its ability to engage with biological targets through non-covalent interactions has been exploited in the design of small-molecule drugs that modulate protein-protein interactions and enzyme activity. For instance, derivatives of this compound have been investigated as inhibitors of kinases and other enzymes implicated in cancer progression. The reversibility of boronic acid interactions also offers an advantage over traditional covalent inhibitors, as it allows for greater control over drug efficacy and toxicity.

The synthesis of (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yboryl)boronic acid presents unique challenges due to its sensitive functional groups. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled efficient production at scale while maintaining high purity standards. These advancements are crucial for facilitating further exploration of its applications in both academia and industry.

The environmental impact of using boronic acids has also been a topic of interest. While boron compounds can pose challenges during disposal due to their persistence in water systems, efforts are ongoing to develop greener synthetic routes that minimize environmental footprint. Research into biodegradable boronic acid derivatives is an emerging area that holds promise for sustainable applications.

In conclusion, (1-etblyl_35dimethblyl_1H-pyrzbol_4-yboryl_boronic_acid (CAS No. 1350513_38_0) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, materials science, and catalysis. As our understanding of its properties continues to grow, so too will its applications in developing innovative solutions to global challenges.